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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906

Essential Safety and Handling Guide for 2-
Hydroxycyclohexan-1-one

This guide provides critical safety, handling, and disposal protocols for 2-Hydroxycyclohexan-
1-one, tailored for researchers, scientists, and professionals in drug development. Adherence
to these procedures is vital for ensuring laboratory safety and minimizing risks.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are paramount to minimizing exposure risks. The required
level of protection depends on the specific handling task.
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Scenario

Required Personal Protective Equipment

Routine Laboratory Handling

Safety glasses or goggles, Chemical-resistant
gloves (e.g., nitrile or neoprene), Laboratory

coat or disposable gown.

Large Spills or Poor Ventilation

Safety goggles and a face shield, Two pairs of
chemical-resistant gloves (e.g., chemotherapy-
grade), Disposable, fluid-resistant gown,
Respiratory protection (e.g., N95 or higher, or a
full face-piece respirator), Chemical-resistant

shoe covers or boots.

Emergency Situations (Fire)

Self-contained breathing apparatus (SCBA).[1]

Key Safety and Physical Data

Property Value

Molecular Formula CéH1002

Molecular Weight 114.14 g/mol

Appearance Flammable Solid

Hazards Causes skin and serious eye irritation. May

cause respiratory irritation.[2][3]

Storage Temperature

Keep refrigerated in a dry, cool, and well-

ventilated place.[2]

Operational Plan: Step-by-Step Handling

Procedures

Receiving and Storage

Upon receipt, visually inspect containers for any signs of damage or leakage. Store the

compound in a cool, dry, and well-ventilated area away from sources of ignition, as the

substance is considered a flammable solid. Keep containers tightly sealed when not in use.[2]
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Handling the Chemical

All handling of open containers should be conducted in a well-ventilated area, preferably within
a chemical fume hood. Avoid all contact with skin and eyes.[2][4] Use non-sparking tools to
prevent ignition.[5][6][7] After handling, wash hands thoroughly.[2][5]

Spill Response

In the event of a spill, immediately evacuate all non-essential personnel from the area and
remove all sources of ignition. For small spills, use an inert absorbent material like vermiculite
or a spill kit to contain and collect the material. Place the absorbed material into a suitable,
sealed container for disposal.[2] The spill area should then be washed with soap and water.[1]
For large spills, it is imperative to contact your institution's environmental health and safety
department.

Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be disposed
of in accordance with local, state, and federal regulations. Chemical waste should be collected
in a designated, properly labeled, and sealed container.[2] Do not dispose of 2-
Hydroxycyclohexan-1-one down the drain.[1][7] For specific disposal instructions, always
consult your institution's waste disposal guidelines or contact the environmental health and

safety office.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Hydroxycyclohexan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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